Cas no 2138199-86-5 (1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

1-({(Benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid is a cyclohexane-based carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amine group and an isopropyl substituent. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in peptide synthesis and medicinal chemistry applications. The Cbz group provides selective amine protection, enabling controlled deprotection under mild conditions. The steric influence of the isopropyl group may enhance selectivity in subsequent reactions. The carboxylic acid functionality allows for further derivatization, making it a versatile building block. Its structural features contribute to potential applications in designing biologically active molecules or chiral auxiliaries. The compound's stability under standard handling conditions facilitates its use in multi-step synthetic routes.
1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid structure
2138199-86-5 structure
Product Name:1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
CAS No:2138199-86-5
MF:C19H27NO4
MW:333.421985864639
CID:6125122
PubChem ID:165478968
Update Time:2025-10-28

1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
    • 1-({[(benzyloxy)carbonyl]amino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
    • 2138199-86-5
    • EN300-1083659
    • Inchi: 1S/C19H27NO4/c1-14(2)16-8-10-19(11-9-16,17(21)22)13-20-18(23)24-12-15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3,(H,20,23)(H,21,22)
    • InChI Key: YMUZLWMRQYHZMX-UHFFFAOYSA-N
    • SMILES: OC(C1(CNC(=O)OCC2C=CC=CC=2)CCC(C(C)C)CC1)=O

Computed Properties

  • Exact Mass: 333.19400834g/mol
  • Monoisotopic Mass: 333.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 75.6Ų

1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138199-86-5)

The compound 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138199-86-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexane core modified with a carboxylic acid and a benzyloxycarbonyl (Cbz) protected amine, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics targeting inflammation, metabolic disorders, and neurodegenerative diseases.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS 2138199-86-5 has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound’s protecting group strategy (Cbz) is particularly noteworthy, as it aligns with trends in green chemistry and sustainable synthesis. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this material, emphasizing the need for HPLC-grade purity and scalable production methods.

From a structural perspective, the cyclohexane backbone of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid offers conformational rigidity, which is critical for designing bioactive molecules with enhanced selectivity. The isopropyl substituent further modulates lipophilicity, a key parameter in drug-likeness predictions. These features have sparked discussions in computational chemistry forums, where scientists explore its QSAR (Quantitative Structure-Activity Relationship) potential.

Another hot topic linked to this compound is its application in peptide-based therapeutics. The Cbz group serves as a temporary protector for amines during solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical development. With the rise of mRNA vaccines and targeted drug delivery systems, the relevance of such intermediates continues to grow. Searches for CAS 2138199-86-5 solubility and stability data reflect practical concerns in formulation science.

Quality control is another critical aspect. Analytical techniques like NMR spectroscopy, mass spectrometry, and chromatography are essential for verifying the identity of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid. Regulatory compliance, such as GMP standards, is frequently mentioned in procurement queries, highlighting the compound’s role in preclinical research and API (Active Pharmaceutical Ingredient) development.

In summary, CAS 2138199-86-5 represents a versatile building block at the intersection of medicinal chemistry and material science. Its applications span from small-molecule drugs to biodegradable polymers, aligning with global trends toward personalized healthcare and environmentally friendly synthesis. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.

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